Cas no 89840-78-8 (Benzenesulfonamide, N,N-dibutyl-3-nitro-)
89840-78-8 structure
Product Name:Benzenesulfonamide, N,N-dibutyl-3-nitro-
CAS No:89840-78-8
MF:C14H22N2O4S
MW:314.400482654572
CID:587505
PubChem ID:7700028
Update Time:2025-04-19
Benzenesulfonamide, N,N-dibutyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N,N-dibutyl-3-nitro-
- N,N-dibutyl-3-nitrobenzenesulfonamide
- AKOS003837333
- 89840-78-8
- DTXSID40428880
- AG-205/07455023
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- MDL: MFCD01413585
- Inchi: 1S/C14H22N2O4S/c1-3-5-10-15(11-6-4-2)21(19,20)14-9-7-8-13(12-14)16(17)18/h7-9,12H,3-6,10-11H2,1-2H3
- InChI Key: OMACDCRGEOQSRG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N(CCCC)CCCC)(=O)=O
Computed Properties
- Exact Mass: 314.13002836g/mol
- Monoisotopic Mass: 314.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 91.6Ų
Benzenesulfonamide, N,N-dibutyl-3-nitro- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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